Cas no 1805363-24-9 (Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate
• CAS No: 1805363-24-9
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4860196
• Update Time: 2025-05-20

Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-2-16-9(15)6-4(10)3-5(11)7(14-6)8(12)13/h3,8H,2H2,1H3
• InChI Key： PHOSVVYLLGOGJT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate: A Comprehensive Overview

Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate is a highly specialized organic compound with the CAS number 1805363-24-9. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a bromine atom at position 5, a difluoromethyl group at position 2, a fluorine atom at position 3, and an ethoxycarbonyl group at position 6. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate involves a series of carefully designed organic reactions. Researchers have employed various methodologies to construct the pyridine ring and introduce the substituents in a controlled manner. For instance, the bromination at position 5 is typically achieved through electrophilic substitution using N-bromosuccinimide (NBS) under specific conditions. Similarly, the introduction of the difluoromethyl group at position 2 often involves nucleophilic substitution or coupling reactions with appropriate reagents.

One of the most notable aspects of this compound is its potential application in drug discovery. The presence of multiple halogen atoms (bromine and fluorine) on the pyridine ring makes it an attractive candidate for medicinal chemistry research. Fluorinated pyridines are known to exhibit favorable pharmacokinetic properties, such as improved bioavailability and enhanced stability. Recent studies have explored the use of Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate as a lead compound in the development of kinase inhibitors, which are critical targets in cancer therapy.

In addition to its pharmaceutical applications, Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate has shown promise in agrochemical research. The compound's ability to inhibit key enzymes involved in plant growth regulation has led to its investigation as a potential herbicide or plant growth regulator. Researchers have reported that this compound exhibits selective activity against certain weeds without adversely affecting crop plants, making it a valuable candidate for sustainable agriculture.

The physical properties of Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate have also been extensively studied. Its melting point, solubility, and stability under various conditions are critical factors that influence its suitability for different applications. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise determination of these properties. For example, high-resolution mass spectrometry has confirmed the molecular formula and exact mass of the compound, while NMR studies have provided insights into its stereochemistry and dynamic behavior.

From a synthetic chemistry perspective, Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate serves as a versatile building block for constructing more complex molecules. Its carboxylic acid ester functionality allows for easy modification through hydrolysis or transesterification reactions. This flexibility has been exploited in the synthesis of bioactive compounds with enhanced potency and selectivity.

In conclusion, Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate is a multifaceted organic compound with significant potential in various fields. Its unique structure, coupled with advanced synthetic methodologies and analytical techniques, positions it as a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in modern chemistry.